Cas no 2172055-98-8 (1-(tert-butoxy)carbonyl-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid
• CAS No: 2172055-98-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5761922
• PubChem ID: 165822862
• Update Time: 2025-06-08

1-(tert-butoxy)carbonyl-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629756
• 2172055-98-8
• 1-[(tert-butoxy)carbonyl]-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid
• 1-(tert-butoxy)carbonyl-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C17H23NO4/c1-12-6-8-13(9-7-12)17(14(19)20)10-5-11-18(17)15(21)22-16(2,3)4/h6-9H,5,10-11H2,1-4H3,(H,19,20)
• InChI Key： CWRLDUNCIGKUGN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1(C(=O)O)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid

Research Brief on 1-(tert-butoxy)carbonyl-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid (CAS: 2172055-98-8)

1-(tert-butoxy)carbonyl-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid (CAS: 2172055-98-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine backbone and tert-butoxycarbonyl (Boc) protecting group, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of this compound in the synthesis of novel small-molecule inhibitors targeting the SARS-CoV-2 main protease. The researchers utilized 1-(tert-butoxy)carbonyl-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid as a key building block to develop a series of peptidomimetics with enhanced binding affinity and selectivity. The study reported a significant reduction in viral replication in vitro, suggesting its potential as a therapeutic candidate for COVID-19 and related viral infections.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's utility in the design of allosteric modulators for G-protein-coupled receptors (GPCRs). The study demonstrated that derivatives of 1-(tert-butoxy)carbonyl-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid could effectively modulate receptor activity with high specificity, offering a promising avenue for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. The researchers employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms, providing valuable insights into structure-activity relationships.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the scalability and efficiency of producing this compound. A 2024 report in Organic Process Research & Development outlined a novel catalytic process that significantly reduces the cost and environmental impact of synthesizing 1-(tert-butoxy)carbonyl-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid. This development is particularly relevant for large-scale pharmaceutical manufacturing, where cost-effectiveness and sustainability are critical considerations.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. A review article in Current Topics in Medicinal Chemistry (2024) emphasized the need for further studies to address issues such as metabolic stability and bioavailability. The authors proposed that structural modifications, including the introduction of fluorine atoms or cyclization strategies, could enhance the drug-like properties of these molecules.

In conclusion, 1-(tert-butoxy)carbonyl-2-(4-methylphenyl)pyrrolidine-2-carboxylic acid (CAS: 2172055-98-8) represents a versatile and valuable scaffold in modern drug discovery. Its applications span antiviral therapeutics, GPCR modulation, and beyond, supported by ongoing innovations in synthetic chemistry and structural biology. Future research should focus on overcoming existing limitations to fully realize its potential in clinical settings.